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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d2

Cat. No.: B12386706

Technical Guide: 5-Octyldihydrofuran-2(3H)-one-
d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Octyldihydrofuran-2(3H)-one-d2 is the deuterated form of 5-Octyldihydrofuran-2(3H)-one, a
gamma-lactone also commonly known as y-dodecalactone. The incorporation of deuterium
isotopes can be a valuable tool in various research applications, including metabolic studies,
pharmacokinetic analysis, and as internal standards in mass spectrometry-based
guantification. This document provides a technical overview of the physical characteristics, a
representative synthetic protocol, and a conceptual biological pathway relevant to this class of
molecules.

It is important to note that while specific experimental data for the deuterated variant is limited
in publicly available literature, the physical and chemical properties are expected to be very
similar to its non-deuterated counterpart. The primary difference will be a slight increase in
molecular weight due to the presence of two deuterium atoms.

Physical and Chemical Properties

The data presented below is for the non-deuterated analog, 5-Octyldihydrofuran-2(3H)-one (y-
Dodecalactone), and serves as a close approximation for the d2 variant.
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Property Value

Molecular Formula C12H2202

Molecular Weight (non-deuterated) 198.30 g/mol

Appearance Colorless liquid

Density Approximately 0.935 g/cm3
Boiling Point 130-132 °C at 1.5 mmHg
Refractive Index 1.451 - 1.456 @ 20°C
Flash Point 110 °C (230 °F)

Experimental Protocols

Representative Synthesis of Deuterated y-Lactones

While a specific protocol for 5-Octyldihydrofuran-2(3H)-one-d2 is not readily available, a
general method for the synthesis of deuterated y-lactones can be adapted. One common
approach involves the reduction of a suitable precursor with deuterium gas. The following is a
conceptual experimental workflow based on established methods for synthesizing deuterated
lactones.
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Conceptual workflow for the synthesis of a deuterated y-lactone.

Biological Context: Gamma-Butyrolactone Signaling
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Gamma-butyrolactones (GBLS) are known to act as signaling molecules in various bacteria,
particularly in the genus Streptomyces. These molecules can regulate the expression of genes
involved in secondary metabolism and morphological differentiation. While the specific
biological role of 5-Octyldihydrofuran-2(3H)-one is not extensively characterized, the following
diagram illustrates a generalized GBL signaling pathway, which provides a conceptual
framework for its potential mode of action in a biological system.
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Generalized gamma-butyrolactone (GBL) signaling pathway in bacteria.
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In this conceptual pathway, the GBL molecule enters the bacterial cell and binds to a specific
cytoplasmic receptor protein. This binding event causes a conformational change in the
receptor, which in turn leads to the dissociation of a repressor protein from the promoter region
of target genes. With the repressor removed, transcription of these genes can proceed, leading
to the production of secondary metabolites or triggering morphological changes in the
bacterium.

 To cite this document: BenchChem. [physical characteristics of 5-Octyldihydrofuran-2(3H)-
one-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386706#physical-characteristics-of-5-
octyldihydrofuran-2-3h-one-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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